Cas no 1261458-72-3 (3-(Difluoromethyl)quinolin-7-ol)

• Product Name: 3-(Difluoromethyl)quinolin-7-ol
• CAS No: 1261458-72-3
• MF: C₁₀H₇F₂NO
• MW: 195.165489435196
• CID: 4691886
• Update Time: 2025-06-25

3-(Difluoromethyl)quinolin-7-ol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-7-hydroxyquinoline
• 3-(Difluoromethyl)quinolin-7-ol

• Inchi： 1S/C10H7F2NO/c11-10(12)7-3-6-1-2-8(14)4-9(6)13-5-7/h1-5,10,14H
• InChI Key： OAUPEKIGPMIKNV-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C2C=C(C=CC2=C1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Topological Polar Surface Area: 33.1

Additional information on 3-(Difluoromethyl)quinolin-7-ol

Introduction to 3-(Difluoromethyl)quinolin-7-ol (CAS No: 1261458-72-3)

3-(Difluoromethyl)quinolin-7-ol, identified by its Chemical Abstracts Service (CAS) number 1261458-72-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic alcohol features a quinoline core substituted with a difluoromethyl group at the 3-position and a hydroxyl group at the 7-position. The unique structural attributes of this molecule have positioned it as a valuable intermediate in the development of novel therapeutic agents, particularly those targeting intricate biological pathways.

The quinoline scaffold is renowned for its broad spectrum of biological activities, owing to its presence in numerous pharmacologically active molecules such as antimalarials, antitubercular agents, and anticancer drugs. The introduction of a difluoromethyl group at the 3-position of the quinoline ring enhances the molecule's metabolic stability and binding affinity to biological targets. This modification is particularly compelling in medicinal chemistry, as it can modulate electronic properties and influence interactions with enzymes or receptors.

The hydroxyl group at the 7-position further diversifies the chemical space available for derivatization, enabling the synthesis of a wide array of analogs with tailored pharmacological profiles. This dual substitution pattern makes 3-(Difluoromethyl)quinolin-7-ol a versatile building block for drug discovery initiatives aimed at addressing unmet medical needs.

Recent advancements in synthetic methodologies have refined the preparation of 3-(Difluoromethyl)quinolin-7-ol, allowing for more efficient and scalable production. Modern techniques, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have streamlined access to this compound, facilitating its incorporation into complex molecular architectures. These improvements align with the growing demand for high-quality intermediates in pharmaceutical research and development.

In the context of contemporary drug discovery, 3-(Difluoromethyl)quinolin-7-ol has garnered attention for its potential in modulating enzyme activity and inhibiting key pathways associated with diseases such as cancer and inflammation. Preclinical studies have demonstrated that derivatives of this compound exhibit promising efficacy in vitro and in vivo. For instance, modifications at the 5-position or 8-position have been explored to enhance binding affinity to specific protein targets, including kinases and transcription factors.

The incorporation of fluorine atoms into pharmaceutical molecules is a well-established strategy to improve pharmacokinetic properties. The difluoromethyl group in 3-(Difluoromethyl)quinolin-7-ol contributes to enhanced lipophilicity and metabolic stability, which are critical factors in drug design. Furthermore, fluorine substitution can influence electronic effects, leading to improved receptor interactions. These attributes make this compound an attractive candidate for further exploration in medicinal chemistry.

Computational modeling and structure-based drug design have played pivotal roles in optimizing derivatives of 3-(Difluoromethyl)quinolin-7-ol. High-throughput virtual screening (HTVS) combined with molecular dynamics simulations has enabled researchers to identify lead compounds with high binding affinity and selectivity. Such computational approaches accelerate the drug discovery process by reducing experimental screening requirements.

The versatility of 3-(Difluoromethyl)quinolin-7-ol extends beyond its role as an intermediate; it also serves as a scaffold for developing probes to study enzyme mechanisms and cellular pathways. Fluorescently labeled derivatives have been utilized in biochemical assays to investigate protein-ligand interactions, providing insights into drug-target dynamics. This application underscores the compound's significance not only in therapeutic development but also in fundamental biological research.

Future directions in the study of 3-(Difluoromethyl)quinolin-7-ol may focus on exploring its potential in combination therapies or as a single-agent treatment for resistant disease states. The quinoline scaffold's adaptability allows for further functionalization, opening avenues for developing next-generation therapeutics with improved efficacy and reduced side effects.

The synthesis and application of 3-(Difluoromethyl)quinolin-7-ol exemplify the intersection of synthetic organic chemistry, medicinal chemistry, and computational biology. As research continues to uncover new biological targets and mechanisms, compounds like this will remain indispensable tools in the quest for innovative medicines.